Cas no 78409-21-9 (2,4-Difluoro-N,N-dimethylaniline)

• Product Name: 2,4-Difluoro-N,N-dimethylaniline
• CAS No: 78409-21-9
• MF: C₈H₉F₂N
• MW: 157.16056895256
• CID: 562634
• PubChem ID: 10678495
• Update Time: 2025-11-02

2,4-Difluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-N,N-dimethylaniline
• Benzenamine,2,4-difluoro-N,N-dimethyl-
• 1-(dimethylamino)-2,4-difluorobenzene
• 2,4-bis(fluoranyl)-N,N-dimethyl-aniline
• Benzenamine,2,4-difluoro-N,N-dimethyl
• N,N-Dimethyl-2,4-difluoroaniline
• 78409-21-9
• MFCD04116330
• DTXSID50443322
• SB76315
• A839411
• SCHEMBL5716211

• Inchi： 1S/C8H9F2N/c1-11(2)8-4-3-6(9)5-7(8)10/h3-5H,1-2H3
• InChI Key： MDYXLRQCQPAWEX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N(C)C)F

Computed Properties

• Exact Mass: 157.07000
• Monoisotopic Mass: 157.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24000
• LogP: 2.03080

2,4-Difluoro-N,N-dimethylaniline Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Safety Term：26-36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2,4-Difluoro-N,N-dimethylaniline

2,4-Difluoro-N,N-dimethylaniline (CAS No. 78409-21-9): Properties, Applications, and Industry Insights

2,4-Difluoro-N,N-dimethylaniline (CAS No. 78409-21-9) is a fluorinated aromatic amine compound that has gained significant attention in pharmaceutical and agrochemical research. With the molecular formula C₈H₉F₂N, this difluoro dimethylaniline derivative serves as a versatile building block in organic synthesis. The presence of two fluorine atoms at the 2- and 4-positions of the aromatic ring, combined with the dimethylamino group, creates unique electronic properties that make it valuable for various applications.

The compound typically appears as a pale yellow to colorless liquid at room temperature, with a molecular weight of 157.16 g/mol. Its boiling point ranges between 210-215°C, and it demonstrates moderate solubility in common organic solvents while being poorly soluble in water. These physicochemical properties of 2,4-difluoro-N,N-dimethylaniline make it particularly useful in synthetic chemistry applications where controlled reactivity is required.

In the pharmaceutical industry, 78409-21-9 serves as a key intermediate for the synthesis of various drug candidates. Recent studies have explored its potential in developing fluorinated pharmaceutical compounds, particularly those targeting central nervous system disorders. The fluorine atoms in the difluoroaniline structure can significantly influence the biological activity, metabolic stability, and membrane permeability of resulting drug molecules, making this compound valuable in modern drug design.

The agrochemical sector has also shown increasing interest in 2,4-difluoro-N,N-dimethylaniline as a precursor for novel pesticides and herbicides. The compound's ability to serve as a building block for fluorinated agrochemicals aligns with current trends toward more environmentally friendly crop protection products. Researchers are particularly interested in how the introduction of fluorine atoms can enhance the activity and reduce the environmental persistence of agricultural chemicals.

From a synthetic chemistry perspective, N,N-dimethyl-2,4-difluoroaniline offers several advantages. The electron-donating dimethylamino group activates the aromatic ring toward electrophilic substitution, while the fluorine atoms provide sites for further functionalization. This combination makes the compound a valuable intermediate for complex molecule synthesis, particularly in the preparation of liquid crystals and specialty polymers where precise electronic properties are required.

Recent market analysis indicates growing demand for fluorinated aromatic compounds like 2,4-difluoro-N,N-dimethylaniline, driven by advancements in pharmaceutical research and specialty materials development. The global market for fluorinated intermediates is projected to expand significantly in the coming years, with difluoroaniline derivatives playing an important role in this growth. Manufacturers are focusing on developing more efficient synthesis routes to meet the increasing demand while maintaining high purity standards.

Quality control for CAS 78409-21-9 typically involves analytical techniques such as gas chromatography (GC), high-performance liquid chromatography (HPLC), and nuclear magnetic resonance (NMR) spectroscopy. The purity specification for commercial samples usually exceeds 98%, with particular attention paid to the absence of unwanted isomers or decomposition products. These rigorous quality standards ensure the compound's reliability in sensitive applications.

Environmental and safety considerations for 2,4-difluoro-N,N-dimethylaniline follow standard protocols for handling aromatic amines. While not classified as highly hazardous, proper laboratory practices including the use of personal protective equipment and adequate ventilation are recommended. The compound's environmental fate has been studied, showing moderate biodegradability under appropriate conditions, which contributes to its growing acceptance in green chemistry applications.

Current research trends involving 78409-21-9 focus on its potential in materials science, particularly in the development of organic electronic materials. The combination of fluorine substitution and the dimethylamino group creates interesting electronic properties that may be useful in organic semiconductors or photovoltaic materials. Several recent patents have highlighted applications of similar fluorinated anilines in advanced material systems.

The synthesis of 2,4-difluoro-N,N-dimethylaniline typically involves the selective fluorination of appropriate aniline precursors followed by N,N-dimethylation. Recent process improvements have focused on increasing yield and selectivity while reducing environmental impact. These advancements in synthetic methodology have made the compound more accessible to researchers and industrial users alike.

In conclusion, 2,4-Difluoro-N,N-dimethylaniline (CAS No. 78409-21-9) represents an important fluorinated building block with diverse applications across multiple industries. Its unique combination of structural features and reactivity continues to make it valuable for pharmaceutical development, agrochemical research, and advanced materials science. As the demand for fluorinated organic compounds grows, this particular difluoroaniline derivative is likely to maintain its significance in chemical research and industrial applications.